Efficient hydrogen production and photocatalytic reduction of nitrobenzene over a visible-light-responsive metal–organic framework photocatalyst†

Catalysis Science & Technology Pub Date: 2013-04-25 DOI: 10.1039/C3CY00211J

Abstract

Efficient hydrogen production and photocatalytic reduction of nitrobenzene were achieved by using a Pt-deposited amino-functionalised Ti(IV) metal–organic framework (Pt/Ti-MOF-NH2) under visible-light irradiation. XRD and N2 adsorption measurements revealed that crystalline microporous structures were formed and maintained even after the Pt deposition. The photocatalytic activity for the visible-light-promoted hydrogen production was improved through the optimization of the deposition amount of Pt as a cocatalyst. The optimised amount of Pt was determined to be 1.5 wt%. The results of in situ ESR measurements clearly indicate that the reaction proceeds through the electron transfer from the organic linker to deposited Pt as a cocatalyst by way of titanium-oxo clusters. In addition, the Pt/Ti-MOF-NH2 photocatalyst was found to catalyse photocatalytic reduction of nitrobenzene under visible-light irradiation. It was also confirmed that the catalyst can be reused at least three times without significant loss of its catalytic activity.

Graphical abstract: Efficient hydrogen production and photocatalytic reduction of nitrobenzene over a visible-light-responsive metal–organic framework photocatalyst
Efficient hydrogen production and photocatalytic reduction of nitrobenzene over a visible-light-responsive metal–organic framework photocatalyst†
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